Cas no 898448-44-7 (3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 898448-44-7
• MF: C₂₄H₃₃N₃O₅
• MW: 443.535926580429
• CID: 5484943
• Update Time: 2025-10-29

3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4,5-trimethoxy-N-[2-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

• Inchi： 1S/C24H33N3O5/c1-26-10-12-27(13-11-26)20(17-6-8-19(29-2)9-7-17)16-25-24(28)18-14-21(30-3)23(32-5)22(15-18)31-4/h6-9,14-15,20H,10-13,16H2,1-5H3,(H,25,28)
• InChI Key： JNNUVMMHRVBGOG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Comprehensive Overview of 3,4,5-Trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 898448-44-7)

3,4,5-Trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS 898448-44-7) is a synthetic organic compound with a complex molecular structure. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential applications in medicinal chemistry and drug discovery. The presence of multiple methoxy groups and a 4-methylpiperazine moiety in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's unique structure combines a trimethoxybenzene core with a methoxyphenyl and methylpiperazine side chain, which may contribute to its physicochemical properties and biological activity. Researchers have investigated similar compounds for their potential interactions with various biological targets, including receptors and enzymes. The CAS number 898448-44-7 serves as a unique identifier for this specific chemical entity in scientific databases and regulatory documents.

In recent years, there has been growing interest in multi-substituted benzamides due to their diverse pharmacological profiles. The 3,4,5-trimethoxy pattern in particular has been associated with improved metabolic stability and membrane permeability in drug design. The 4-methylpiperazin-1-yl moiety, commonly found in many pharmaceutical agents, may influence the compound's solubility and binding characteristics. These structural features make 898448-44-7 a valuable scaffold for further chemical modifications and structure-activity relationship studies.

From a synthetic chemistry perspective, the preparation of 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide involves multi-step organic transformations. Key synthetic challenges include the selective introduction of methoxy groups and the efficient coupling of the benzamide with the piperazine-containing side chain. Modern synthetic approaches often employ protecting group strategies and catalytic methods to achieve high yields and purity of the target compound.

The physicochemical properties of CAS 898448-44-7 are influenced by its molecular architecture. The compound likely exhibits moderate lipophilicity due to the aromatic rings and methoxy substituents, while the methylpiperazine group may contribute to basic character and potential for salt formation. These properties are crucial considerations in pharmaceutical development, affecting formulation strategies and bioavailability. Computational chemistry and molecular modeling approaches are frequently employed to predict and optimize these characteristics for specific applications.

In the context of current research trends, compounds like 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide are being explored in various areas of chemical biology. The scientific community shows particular interest in how such molecules might interact with biological systems, with potential implications for understanding molecular recognition and signal transduction pathways. The presence of both methoxy and piperazine functionalities makes this compound a versatile template for further structural optimization.

Quality control and analytical characterization of 898448-44-7 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the identity, purity, and stability of the compound for research purposes. Standard reference materials with well-documented analytical profiles are essential for reliable experimental results in both academic and industrial settings.

The safety profile and handling requirements for 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide should be established through proper toxicological evaluation. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with any synthetic organic compound. Material safety data sheets and technical specifications provide essential guidance for researchers handling this material.

From a commercial perspective, CAS 898448-44-7 is primarily available as a research chemical from specialized suppliers. The compound is typically offered in various quantities to meet different experimental needs, with purity grades ranging from technical to analytical standard. Procurement considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation to support research reproducibility.

Future research directions for 3,4,5-trimethoxy-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide may include exploration of its potential as a lead compound in drug discovery programs. The modular nature of its structure allows for systematic modifications to optimize desired properties while minimizing unwanted effects. Collaborative efforts between synthetic chemists, computational modelers, and biological researchers could yield valuable insights into the compound's full potential.

In summary, 898448-44-7 represents an interesting example of modern medicinal chemistry with its combination of methoxy-substituted aromatic and heterocyclic components. As research continues to uncover the relationships between chemical structure and biological activity, compounds like this will remain important tools for advancing our understanding of molecular interactions and developing new therapeutic approaches.